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Compound Name:
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Cat. No.: B163539

A Technical Guide to tert-Butyl (2,3-
dihydroxypropyl)carbamate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of tert-butyl (2,3-
dihydroxypropyl)carbamate, a key intermediate in organic synthesis. The document details
its chemical properties, provides an experimental protocol for its synthesis, and illustrates its
synthetic pathway.

Chemical Identity and Properties

The compound with the common name (2,3-dihydroxy-propyl)-carbamic acid tert-butyl ester is
formally known by its IUPAC name: tert-butyl N-(2,3-dihydroxypropyl)carbamate.[1] It is often
used as a protected form of 3-amino-1,2-propanediol, where the tert-butoxycarbonyl (Boc)
group serves as a protecting group for the amine functionality.[2] This protection strategy is
common in multi-step organic syntheses, particularly in the development of pharmaceutical
compounds.

Table 1: Physicochemical Properties of tert-Butyl N-(2,3-dihydroxypropyl)carbamate
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Property Value Source

tert-butyl N-(2,3-
IUPAC Name ) PubChem[1]
dihydroxypropyl)carbamate

CAS Number 137618-48-5 Sigma-Aldrich[2]

Molecular Formula C8H17NO4 PubChem[1]

Molecular Weight 191.22 g/mol PubChem[1], Sigma-Aldrich[2]
Appearance White solid Sigma-Aldrich[2]

. . ) Sigma-Aldrich[2], Thomas
Melting Point 60-63 °C (lit.)

Scientific[3]
OWAMQHJIPVUGZSB- _ _
INChl Key Sigma-Aldrich[2]
UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)NCCc(0o)CcOo Sigma-Aldrich[2]

Synthesis of tert-Butyl N-(2,3-
dihydroxypropyl)carbamate

The synthesis of tert-butyl N-(2,3-dihydroxypropyl)carbamate typically involves the protection of
the amino group of 3-amino-1,2-propanediol using di-tert-butyl dicarbonate (Boc anhydride).
This reaction is a standard procedure for introducing the Boc protecting group onto a primary
amine.

This protocol is a representative method for the synthesis of tert-butyl N-(2,3-
dihydroxypropyl)carbamate.

Materials:
e 3-amino-1,2-propanediol
 Di-tert-butyl dicarbonate (Boc)20

e Dichloromethane (DCM) or Tetrahydrofuran (THF)
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o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
e Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

» Rotary evaporator

Procedure:

» Dissolution: Dissolve 3-amino-1,2-propanediol (1.0 equivalent) in a suitable solvent such as
dichloromethane (DCM) or a mixture of THF and water in a round-bottom flask.

e Cooling: Cool the solution to 0 °C in an ice bath with stirring.

« Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise to the
cooled solution.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:

o Once the reaction is complete, concentrate the mixture under reduced pressure using a
rotary evaporator to remove the organic solvent.

o Add water to the residue and transfer the mixture to a separatory funnel.
o Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

o Combine the organic extracts and wash sequentially with saturated agueous NaHCO3
solution and brine.
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e Drying and Concentration: Dry the combined organic layer over anhydrous MgSOa or
NazSO0s, filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude product, tert-butyl N-(2,3-dihydroxypropyl)carbamate, can be purified
by column chromatography on silica gel or by recrystallization to afford a white solid.[2][4]

Applications in Research and Drug Development

tert-Butyl N-(2,3-dihydroxypropyl)carbamate serves as a valuable building block in organic
synthesis. The diol functionality allows for further chemical transformations, while the Boc-
protected amine remains unreactive until deprotection is desired.

Key Applications:

¢ Synthesis of Chiral Building Blocks: The 2-hydroxy group can be targeted for stereospecific
reactions, making it a precursor for chiral molecules.

o Preparation of Pharmaceutical Intermediates: It is a key component in the synthesis of more
complex molecules with potential therapeutic applications. The carbamate functional group is
a structural motif found in numerous drugs.[5]

e Mass Spectrometry: It has been used in the preparation of isobaric mix solutions for post-
column infusion experiments in single-stage orbitrap mass spectrometric analysis.[6]

Visualized Synthetic Pathway and Applications

The following diagrams illustrate the synthesis and utility of tert-butyl N-(2,3-
dihydroxypropyl)carbamate.
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Synthesis Pathway
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Caption: Synthetic route to tert-Butyl N-(2,3-dihydroxypropyl)carbamate.
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Caption: Utility of the target compound as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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